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Compound of Interest

Compound Name: meANA

CAS No.: 21150-19-6

Cat. No.: B1210163

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for N-

methylethanolamine (NMEA), a crucial intermediate in various chemical syntheses, including

the production of polymers and pharmaceuticals.[1] This document is intended to serve as a

valuable resource for researchers and professionals in drug development and other scientific

fields who utilize NMEA in their work.

Spectroscopic Data
The following sections summarize the key spectroscopic data for N-methylethanolamine,

providing a multi-faceted analytical profile of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of N-methylethanolamine.

The data presented here is for spectra recorded in deuterated chloroform (CDCl₃), a common

solvent for NMR analysis.[2]
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¹H NMR Data

The proton NMR spectrum of N-methylethanolamine in CDCl₃ shows distinct signals

corresponding to the different proton environments in the molecule.

Assignment Chemical Shift (ppm) Multiplicity Integration

-OH, -NH 3.24 Singlet (broad) 2H

-CH₂- (adjacent to

OH)
3.646 Triplet 2H

-CH₂- (adjacent to

NH)
2.701 Triplet 2H

-CH₃ 2.437 Singlet 3H

Table 1: ¹H NMR spectroscopic data for N-methylethanolamine in CDCl₃. Data sourced from

ChemicalBook.[2]

¹³C NMR Data

The carbon-13 NMR spectrum provides information on the carbon framework of the molecule.

Assignment Chemical Shift (ppm)

-CH₂- (adjacent to OH) 60.6

-CH₂- (adjacent to NH) 51.1

-CH₃ 36.1

Table 2: ¹³C NMR spectroscopic data for N-methylethanolamine. Data may vary slightly based

on solvent and experimental conditions.

Infrared (IR) Spectroscopy
Infrared spectroscopy identifies the functional groups present in N-methylethanolamine based

on their characteristic vibrational frequencies. The spectrum is typically acquired from a liquid
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film of the sample.[3]

Wavenumber (cm⁻¹) Assignment Intensity

3350 - 3250 O-H and N-H stretching Strong, broad

2940 - 2820 C-H stretching Strong

1470 - 1440 C-H bending Medium

1080 - 1040 C-O stretching Strong

1120 - 1020 C-N stretching Medium

Table 3: Key IR absorption bands for N-methylethanolamine. The broadness of the O-H and N-

H stretch is due to hydrogen bonding.[3]

Raman Spectroscopy
Raman spectroscopy provides complementary vibrational information to IR spectroscopy.

Raman Shift (cm⁻¹) Assignment

2930 C-H stretching

1450 C-H bending

1050 C-C stretching

870 C-N stretching

Table 4: Characteristic Raman shifts for N-methylethanolamine. Data is representative and may

vary with experimental setup.

Mass Spectrometry (MS)
Mass spectrometry of N-methylethanolamine provides information about its molecular weight

and fragmentation pattern. The electron ionization (EI) mass spectrum shows a prominent

molecular ion peak and characteristic fragment ions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://docbrown.info/page06/spectra2/ethylmethylamine-ir.htm
https://docbrown.info/page06/spectra2/ethylmethylamine-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Assignment Relative Intensity (%)

75 [M]⁺ (Molecular Ion) 8.1

44 [CH₂=NH-CH₃]⁺ 100.0

31 [CH₂=OH]⁺ ~5

30 [CH₂=NH₂]⁺ ~7.5

Table 5: Mass spectrometry data (Electron Ionization) for N-methylethanolamine. The base

peak at m/z 44 is a key identifier.[2]

Experimental Protocols
The following are general protocols for obtaining the spectroscopic data presented above.

Specific parameters may need to be optimized based on the instrumentation available.

NMR Spectroscopy
Sample Preparation:

Dissolve approximately 10-20 mg of N-methylethanolamine in about 0.5-0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃) in a clean, dry 5 mm NMR tube.[4]

Ensure the solution is homogeneous. A small amount of a reference standard, such as

tetramethylsilane (TMS), may be added for chemical shift calibration (0.00 ppm).[5]

¹H NMR Acquisition:

The sample is placed in the NMR spectrometer.

Standard ¹H acquisition parameters are used, typically with a sufficient number of scans to

achieve a good signal-to-noise ratio.

The free induction decay (FID) is Fourier transformed to obtain the spectrum.

¹³C NMR Acquisition:
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A higher concentration of the sample may be required compared to ¹H NMR.

A proton-decoupled pulse sequence is typically used to simplify the spectrum and enhance

the signal-to-noise ratio.

A longer acquisition time is generally necessary due to the lower natural abundance of ¹³C.

Infrared (IR) Spectroscopy
Liquid Film Method:

Place a drop of neat N-methylethanolamine between two salt plates (e.g., NaCl or KBr).

Gently press the plates together to form a thin liquid film.

Mount the plates in the sample holder of the IR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Mass Spectrometry (GC-MS)
Sample Preparation and Introduction:

Prepare a dilute solution of N-methylethanolamine in a volatile organic solvent (e.g.,

methanol or dichloromethane).

Inject a small volume of the solution into the gas chromatograph (GC) inlet.

GC Conditions:

Column: A suitable capillary column, such as a DB-5ms.

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient is used to ensure good separation, for

example, starting at a lower temperature and ramping up.

MS Conditions:
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Ionization Mode: Electron Ionization (EI) at 70 eV is common.[6]

Mass Analyzer: A quadrupole or time-of-flight analyzer is typically used.

Scan Range: A mass range of approximately m/z 10-100 is sufficient to observe the

molecular ion and key fragments.

Experimental Workflow
The following diagram illustrates a general workflow for the spectroscopic analysis of N-

methylethanolamine.
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Caption: General workflow for spectroscopic analysis of N-methylethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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